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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

This guide provides essential information for the safe handling and disposal of 1-
dimethylamino-2-propanol (CAS No. 108-16-7) waste. Adherence to these protocols is critical
for ensuring laboratory safety and environmental compliance.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1-dimethylamino-2-propanol?

Al: 1-Dimethylamino-2-propanol is classified as a hazardous chemical with multiple risk
factors. It is a flammable liquid and vapor.[1][2] It is harmful if swallowed and can cause severe
skin burns and eye damage.[1][2][3] Inhalation may also cause respiratory irritation.[1] The
signal word for this chemical is "Danger".[1]

Q2: How should | classify waste containing 1-dimethylamino-2-propanol?

A2: Any waste containing 1-dimethylamino-2-propanol should be treated as hazardous
waste.[4][5] Under the Resource Conservation and Recovery Act (RCRA), generators of
chemical waste are responsible for determining if their waste is hazardous.[4][6] Given its
properties (flammability and corrosivity), 1-dimethylamino-2-propanol waste falls under
federal and state hazardous waste regulations.[4][7]

Q3: What is the standard procedure for disposing of 1-dimethylamino-2-propanol waste?
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A3: The standard procedure is to collect the waste in a designated, properly labeled, and
sealed hazardous waste container.[5] This container must then be disposed of through an
approved waste disposal plant or a certified hazardous waste contractor.[1][5] Do not dispose
of this chemical in regular trash or down the drain.[8][9]

Q4: Can | neutralize or treat 1-dimethylamino-2-propanol waste in the lab before disposal?

A4: In-lab neutralization is generally not recommended without specific protocols and approval
from your institution's Environmental Health & Safety (EHS) office. The substance is
incompatible with acids and strong oxidizing agents, and improper mixing can lead to
dangerous reactions.[1][10] On-site treatment of hazardous waste may require a permit.[6] The
safest approach is to collect the untreated waste for professional disposal.

Q5: What personal protective equipment (PPE) is required when handling this waste?

A5: When handling 1-dimethylamino-2-propanol waste, you must wear appropriate PPE,
including chemical-resistant gloves, safety goggles or a face shield to protect against splashes,
and a lab coat.[1][2] All handling of open containers should be conducted inside a certified
chemical fume hood to avoid inhaling vapors.[1][11]

Troubleshooting Guide

Issue: | have accidentally mixed 1-dimethylamino-2-propanol waste with an acidic waste
stream.

Solution:

Do not add any other chemicals to the container. Mixing with acids can cause a strong
reaction.

+ Handle the container with extreme caution, assuming it is under pressure.

« If possible and safe to do so, place the container in secondary containment within a chemical
fume hood.

o Immediately contact your institution's EHS or hazardous waste management office for
emergency guidance.
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o Clearly label the container with all its contents and mark it as "Incompatible Mixture -
Potential Hazard."

Issue: My hazardous waste container for 1-dimethylamino-2-propanol is leaking or damaged.
Solution:
e Immediately alert others in the area and restrict access.

o Wearing appropriate PPE, place the leaking container into a larger, compatible, and sealable
secondary containment drum or bin.

o Use an inert absorbent material (such as sand, diatomite, or universal binders) to soak up
any spilled liquid.[9] Do not use combustible materials like sawdust on the spill.

e Report the incident to your EHS office and arrange for an immediate pickup of the
compromised container and cleanup materials.

Data Presentation

Table 1: Chemical and Physical Properties of 1-Dimethylamino-2-propanol
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Property Value
CAS Number 108-16-7
Molecular Formula CsHi13NO

Molecular Weight 103.16 g/mol [3]

Appearance Colorless Liquid[1]

Boiling Point 121-127 °CJ[1]

Melting Point -85 °C[1]

Flash Point 26 °C (78.8 °F)

Density 0.837 g/mL at 25 °C

pH 12.1 (100 g/L aqueous solution)[1]

Vapor Pressure

8 mmHg at 20 °C

Table 2: Hazard Classification Summary

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[2]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 1B

H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage Category 1

H314: Causes severe skin

burns and eye damage[1]

Experimental Protocols

Protocol 1: Accumulation and Handling of 1-
Dimethylamino-2-propanol Waste
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o Container Selection: Use only a designated, chemically compatible hazardous waste
container provided by your institution's EHS office. Ensure the container has a screw-top cap
and is in good condition.

o Labeling: Affix a hazardous waste label to the container before adding any waste. Fill out the
label completely, listing "1-Dimethylamino-2-propanol” and any other constituents by their
full chemical name.

e Waste Collection: Conduct all waste transfers inside a chemical fume hood. Use a funnel to
prevent spills. Do not fill the container beyond 90% capacity to allow for vapor expansion.

e Segregation: Do not mix this waste with other waste streams, especially acidic or oxidizing
waste, to prevent dangerous chemical reactions.[1][10]

» Storage: Keep the waste container tightly closed when not in use.[2][11] Store itin a
designated, well-ventilated satellite accumulation area that is secure and away from heat or
ignition sources.[10][12]

o Disposal Request: Once the container is full or has reached the designated accumulation
time limit (per institutional and RCRA guidelines), submit a request for pickup to your EHS or
hazardous waste management office.

Protocol 2: Spill Response Protocol

e Immediate Actions:
o Alert all personnel in the immediate vicinity and evacuate the area.

o If the spill is large or if there is a fire risk, activate the nearest fire alarm and contact
emergency services.

o Remove all sources of ignition from the area.[1][11]
o Assess the Spill:

o From a safe distance, determine the extent of the spill. For small spills (typically <100 mL)
that you are trained and equipped to handle, proceed with cleanup. For large spills, await
the arrival of the emergency response team.
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e Containment and Cleanup (Small Spills Only):

o Don appropriate PPE: chemical-resistant gloves, splash goggles, a face shield, and a lab
coat. Ensure the area is well-ventilated, preferably by using a chemical fume hood.

o Contain the spill by creating a dike around the perimeter with an inert absorbent material
(e.g., sand, clay, or commercial sorbent pads).

o Carefully apply the absorbent material over the spill, working from the outside in.

o Use non-sparking tools (e.qg., plastic dustpan) to collect the saturated absorbent material.
[1][11]

o Disposal of Cleanup Materials:

o Place all contaminated materials (absorbent, gloves, etc.) into a designated hazardous
waste bag or container.

o Seal and label the container as "Debris contaminated with 1-Dimethylamino-2-propanol.”
o Arrange for disposal through your EHS office.

» Decontamination and Reporting:
o Wipe the spill area with a suitable decontaminating solution and then with soap and water.

o Report the spill to your supervisor and EHS office, regardless of size, to ensure proper
documentation.

Visualizations
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Caption: Waste disposal decision workflow for 1-dimethylamino-2-propanol.
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Caption: Logical flow for responding to a 1-dimethylamino-2-propanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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